6-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrazine-2-carboxamide
• InChI: InChI=1S/C9H9N5OS/c1-5-3-10-4-7(11-5)8(15)12-9-14-13-6(2)16-9/h3-4H,1-2H3,(H,12,14,15)
• InChI Key: LLRBDBIWZMXFRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=N1)C(=O)NC2=NN=C(S2)C
• Molecular Formula: C9H9N5OS
• Molecular Weight: 235.27 g/mol

Description

“6-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrazine-2-carboxamide” is a chemical compound that belongs to the class of 1,3,4-thiadiazoles. These compounds are known for their wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial.

Synthesis Analysis

The synthesis of similar 1,3,4-thiadiazole derivatives involves the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with suitable solvents, followed by cyclization with thiourea at reflux temperature in methanol. The targeted 1,3,4-thiadiazolyl derivatives are then prepared by the reaction of the resulting compounds with hydrazonoyl chloride derivatives.

Molecular Structure Analysis

The molecular structure of a compound is responsible for its various pharmacological activities. Most heterocyclic moieties, including 1,3,4-thiadiazoles, have diverse activities. The presence of the =N-C-S- moiety and strong aromaticity of the ring are responsible for providing low toxicity and great in vivo stability.

Chemical Reactions Analysis

The chemical reactions involving 1,3,4-thiadiazole derivatives are quite diverse. For instance, N4 - (5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine derivatives have been synthesized by the reaction of 2-amino-5-methyl-1,3,4-thiadiazole and chloroaecetylchloride with suitable solvent, then cyclized with thiourea at reflux temperature in methanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, a compound with the formula C27H32BrN3O2S2 has a melting point of 139–141 °C.

Mechanism of Action

The mechanism of action of 1,3,4-thiadiazole derivatives is often related to their ability to disrupt processes related to DNA replication. This allows them to inhibit the replication of both bacterial and cancer cells. Some compounds have shown good potency as anticonvulsant agents which are highly effective and have less toxicity.

Safety and Hazards

While specific safety and hazard data for “6-methyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrazine-2-carboxamide” is not available, similar compounds have been associated with certain hazard statements such as H302-H315-H319-H335.

Future Directions

The future directions for research on 1,3,4-thiadiazole derivatives are promising. These compounds have shown potential as antimicrobial agents, and their wide range of biological activities suggests they could be further explored for various therapeutic applications.